3-[(1R,2S,3S,5Z,7S,8S,10Z,13S,15Z,17R,18R,19R)-2,7-bis(2-amino-2-oxoethyl)-3,13,17-tris(2-carboxyethyl)-18-(carboxymethyl)-1,2,5,7,12,12,15,17-octamethyl-8,13,18,19-tetrahydro-3H-corrin-24-id-8-yl]propanoic acid;cobalt(3+)

• Molecular Formula: C45H61CoN6O12+2
• Molecular Weight: 936.9 g/mol
• IUPAC Name: 3-[(1R,2S,3S,5Z,7S,8S,10Z,13S,15Z,17R,18R,19R)-2,7-bis(2-amino-2-oxoethyl)-3,13,17-tris(2-carboxyethyl)-18-(carboxymethyl)-1,2,5,7,12,12,15,17-octamethyl-8,13,18,19-tetrahydro-3H-corrin-24-id-8-yl]propanoic acid;cobalt(3+)
• InChI: InChI=1S/C45H62N6O12.Co/c1-21-36-24(10-13-32(56)57)41(3,4)28(49-36)18-27-23(9-12-31(54)55)43(6,19-29(46)52)39(48-27)22(2)37-25(11-14-33(58)59)44(7,20-30(47)53)45(8,51-37)40-26(17-35(62)63)42(5,38(21)50-40)16-15-34(60)61;/h18,23-26,40H,9-17,19-20H2,1-8H3,(H10,46,47,48,49,50,51,52,53,54,55,56,57,58,59,60,61,62,63);/q;+3/p-1/t23-,24-,25-,26+,40-,42-,43+,44+,45+;/m1./s1
• InChI Key: GZVQKRGLFFEGKE-OKJGWHJPSA-M
• Isomeric SMILES: C/C/1=C/2\[C@@]([C@@H](C(=N2)/C=C\3/C([C@@H](C(=N3)/C(=C\4/[C@]([C@H]([C@@H]([N-]4)[C@]5([C@@]([C@@H](C1=N5)CCC(=O)O)(C)CC(=O)N)C)CC(=O)O)(C)CCC(=O)O)/C)CCC(=O)O)(C)C)CCC(=O)O)(C)CC(=O)N.[Co+3]
• Canonical SMILES: CC1=C2C(C(C([N-]2)C3(C(C(C(=N3)C(=C4C(C(C(=N4)C=C5C(C(C1=N5)CCC(=O)O)(C)C)CCC(=O)O)(C)CC(=O)N)C)CCC(=O)O)(C)CC(=O)N)C)CC(=O)O)(C)CCC(=O)O.[Co+3]

Description

Cob(III)yrinic acid a,c diamide is a cobyrinic acid a,c diamide.

Scientific Research Applications

Polymethylated Ligands and Magnetic Resonance Imaging

• Polymethylated DOTA Ligands: Research on polymethylated DOTA ligands, such as [(2S,5S,8S,11S)-4,7,10-tris-carboxymethyl-2,5,8,11-tetramethyl-1,4,7,10-tetraazacyclododecan-1-yl]acetic acid, has shown potential in magnetic resonance imaging (MRI). These ligands form sterically crowded lanthanide chelates, which may be useful for magnetic resonance thermometric imaging (Ranganathan et al., 2002).

Catalysis and Structural Chemistry

• Cobalt Complexes with Imino-bis(methylphosphonic acid): Studies on Co(II) complexes, particularly involving interactions with imino-bis(methylphosphonic acid), provide insights into biologically relevant metal-ion interactions. Such complexes can offer a synthetic outlook into Co(II)-organophosphonate materials and their potential catalytic applications (Jankovics et al., 2002).

Coordination Chemistry and Molecular Structures

• Cobalt(II) Complexes with Amino Acids: Research on Co(II) complexes with N,N-bis(carboxymethyl)-β-alaninato(3−) ion has contributed to understanding coordination chemistry and molecular structures. These studies have provided insights into isostructural compounds and their crystallization properties, which are significant for the development of new materials (Perez et al., 1991).

Homochiral Crystallization and Magnetism

• Enantiopure Phosphonic Acids in Homochiral Coordination Polymers: The use of enantiopure phosphonic acids as chiral inducers in the homochiral crystallization of cobalt coordination polymers has been explored. This research paves the way for understanding field-induced slow magnetization relaxation in homochiral cobalt compounds, a phenomenon relevant in magnetic materials and technologies (Feng et al., 2016).